C.I. Basic Red 36
Description
C.I. Basic Red 36 is a cationic monoazo dye widely used in textile dyeing, ink formulations, and specialty coatings. These dyes share key characteristics, including a positively charged chromophore that facilitates adsorption onto negatively charged surfaces and interactions with polyelectrolytes or surfactants . Basic Red 36 is typically applied to acrylic fibers and paper, leveraging its high solubility in water and affinity for anionic substrates.
Properties
CAS No. |
12221-60-2 |
|---|---|
Molecular Formula |
C7H4NaO4S- |
Synonyms |
C.I. Basic Red 36 |
Origin of Product |
United States |
Comparison with Similar Compounds
C.I. Basic Red 46 (BR46)
Structural Similarities :
Functional Differences :
- Adsorption Capacity : BR46 exhibits temperature-dependent adsorption on carbon-silica (C/SiO₂) composites, with capacities ranging from 41.90 mg/g (293 K) to 176.10 mg/g (333 K) . This is attributed to its larger molecular size and enhanced electrostatic interactions compared to smaller analogs .
- Adsorption Mechanism: BR46 adsorption follows the Langmuir isotherm (R² > 0.99), indicating monolayer formation on homogeneous surfaces. In contrast, smaller basic dyes like Basic Red 1 may exhibit multilayer adsorption (Freundlich model) due to heterogeneous binding sites .
C.I. Basic Red 1
Structural Similarities :
- Basic Red 1 shares the cationic azo backbone but lacks the benzothiazole moiety present in BR46.
Functional Differences :
- Surfactant Interactions : Basic Red 1 forms salt complexes with anionic dyes (e.g., C.I. Acid Yellow 42) for solvent-based inks, as seen in VALIFAST® products. This contrasts with BR46, which shows competitive adsorption with cationic surfactants like CTAB .
- Environmental Impact : Basic Red 1 exhibits lower soil adsorption (e.g., Freundlich Kf = 2.1–4.3 mg¹⁻ⁿ·Lⁿ/g) compared to BR46 (Langmuir qₘ = 176 mg/g), suggesting weaker retention in wastewater treatment systems .
Comparison with Functionally Similar Compounds
C.I. Acid Red 14
Functional Similarities :
- Both dyes are azo-based but differ in charge: Acid Red 14 is anionic, while Basic Red 36 is cationic.
Key Differences :
- Adsorption Behavior : Acid Red 14 adsorption in soils follows the Freundlich model (heterogeneous surfaces), with equilibrium adsorption strengths varying by soil type (e.g., DG06 soil: Kf = 12.4 mg¹⁻ⁿ·Lⁿ/g). Basic Red 36 analogs like BR46 prefer Langmuir-type adsorption due to stronger electrostatic interactions .
- Environmental Toxicity : Acid Red 14 inhibits soil enzyme activity (e.g., 30% reduction in sucrase at 10 mg/L), whereas cationic dyes like BR46 may form stable complexes with organic matter, delaying biodegradation .
C.I. Solvent Red 82
Functional Similarities :
- Both are used in non-aqueous applications (e.g., inks, plastics).
Key Differences :
- Solubility : Solvent Red 82 is lipophilic, ideal for oil-based inks, while Basic Red 36 is water-soluble.
- Adsorption Efficiency : Solvent dyes rely on hydrophobic interactions, achieving lower adsorption capacities (e.g., 50–80 mg/g on activated carbon) compared to cationic dyes like BR46 (176 mg/g on C/SiO₂) .
Data Tables
Table 1. Adsorption Properties of Basic Red 36 Analogs
| Compound | Adsorbent | Max Capacity (mg/g) | Isotherm Model | Kinetic Model | Temperature Dependence |
|---|---|---|---|---|---|
| C.I. Basic Red 46 | C/SiO₂ | 176.10 (333 K) | Langmuir | Pseudo-second-order | Positive (ΔG° < 0) |
| C.I. Basic Red 1 | Activated Carbon | 85.2 (303 K) | Freundlich | Pseudo-first-order | Weak |
| C.I. Acid Red 14 | DG06 Soil | 12.4 (298 K) | Freundlich | Pseudo-second-order | Neutral |
Table 2. Environmental Impact Metrics
| Compound | Soil Enzyme Inhibition | Surfactant Interaction | Biodegradability |
|---|---|---|---|
| C.I. Basic Red 46 | Low (SOD unaffected) | Enhanced by SDS/TX100 | Slow (30% in 30d) |
| C.I. Acid Red 14 | High (sucrase inhibited) | N/A | Moderate (50% in 20d) |
| C.I. Basic Red 1 | Moderate (urease activated) | Forms dye-salts | Fast (70% in 15d) |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
